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Compound of Interest

Compound Name: 6-Chloropyridine-2-carboxamide

Cat. No.: B1347139 Get Quote

For Immediate Reference: Key Safety and Logistical Information

This document provides crucial safety protocols and logistical plans for the handling and

disposal of 6-Chloropyridine-2-carboxamide (CAS Number: 70593-61-2). Designed for

researchers, scientists, and drug development professionals, this guide aims to be your trusted

resource for laboratory safety and chemical management, ensuring the protection of all

personnel and the integrity of your research.

Hazard and Exposure Data
While specific quantitative toxicity data such as LD50 and occupational exposure limits for 6-
Chloropyridine-2-carboxamide are not readily available in the searched resources, the

following table summarizes its known hazard classifications according to the Globally

Harmonized System (GHS).[1][2] Researchers should treat this compound with a high degree

of caution, assuming it may have significant toxicity based on the known hazards of related

chlorinated pyridine compounds.
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Hazard Classification GHS Category Description

Acute Toxicity, Oral Category 4 Harmful if swallowed.[1][2]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[1]

Skin Sensitization Category 1
May cause an allergic skin

reaction.[1][2]

Serious Eye Damage/Irritation Category 2
Causes serious eye irritation.

[1]

Specific Target Organ Toxicity Category 3
May cause respiratory

irritation.[1]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to Personal Protective Equipment is mandatory when handling 6-
Chloropyridine-2-carboxamide to mitigate risks of exposure through inhalation, skin contact,

and eye contact.
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(Nitrile preferred).[3][4]

To prevent skin contact,

irritation, and potential allergic

reactions. Nitrile gloves offer

good resistance to a range of

chemicals and are a suitable

alternative for those with latex

allergies.[3]

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

To protect eyes from dust

particles and splashes.

Respiratory Protection
NIOSH-approved respirator

(e.g., N95) for dusts.

To prevent inhalation of the

compound, which may cause

respiratory irritation.[1]

Body Protection Laboratory coat.
To protect skin and personal

clothing from contamination.

Operational Plan: From Receipt to Disposal
A systematic approach to handling 6-Chloropyridine-2-carboxamide is essential to maintain a

safe laboratory environment.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials.

Handling and Use
Designated Area: All handling of 6-Chloropyridine-2-carboxamide should occur in a

designated area, such as a chemical fume hood, to ensure adequate ventilation.
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Personal Protective Equipment: Adhere strictly to the PPE protocol outlined in the table

above.

Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.

Hygiene: Wash hands thoroughly after handling, even if gloves were worn.

Spill Management
Evacuation: In case of a significant spill, evacuate the immediate area.

Ventilation: Ensure the area is well-ventilated.

Containment: For small spills, carefully sweep up the solid material, avoiding dust

generation, and place it in a labeled, sealed container for disposal.

Decontamination: Clean the spill area with an appropriate solvent and then wash with soap

and water.

Reporting: Report all spills to the laboratory supervisor or safety officer.

Disposal Plan
Proper disposal of 6-Chloropyridine-2-carboxamide and its contaminated waste is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection: Collect all waste materials, including unused product and contaminated

consumables (e.g., gloves, wipes), in a designated, labeled, and sealed hazardous waste

container.

Waste Segregation: Do not mix this waste with other waste streams.

Disposal Vendor: Arrange for disposal through a licensed hazardous waste disposal

company. Follow all local, state, and federal regulations for chemical waste disposal.

Experimental Protocol: Preparation of a 10 mM
Stock Solution
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This protocol details the steps for safely preparing a 10 mM stock solution of 6-
Chloropyridine-2-carboxamide (Molecular Weight: 156.57 g/mol ).

Materials:

6-Chloropyridine-2-carboxamide

Anhydrous DMSO (or other suitable solvent)

Appropriate volumetric flasks and pipettes

Analytical balance

Procedure:

Preparation: Don all required PPE as specified in the PPE Protocol table.

Work Area: Perform all weighing and solution preparation inside a chemical fume hood.

Weighing: Accurately weigh 1.566 mg of 6-Chloropyridine-2-carboxamide on an analytical

balance.

Dissolution: Carefully transfer the weighed solid to a 1 mL volumetric flask.

Solvent Addition: Add a small amount of the chosen solvent to the flask and gently swirl to

dissolve the solid.

Final Volume: Once dissolved, add the solvent to the 1 mL mark.

Mixing: Cap the flask and invert several times to ensure a homogenous solution.

Labeling: Clearly label the flask with the compound name, concentration, solvent, and date

of preparation.

Storage: Store the stock solution in a tightly sealed container at the appropriate temperature,

as determined by the compound's stability.

Decontamination: Properly clean all glassware and the work area.
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Waste Disposal: Dispose of all contaminated materials according to the Disposal Plan.

Visual Workflow for Chemical Handling
The following diagram illustrates the logical workflow for the safe handling of 6-
Chloropyridine-2-carboxamide in a laboratory setting.
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Workflow for Safe Handling of 6-Chloropyridine-2-carboxamide

Preparation

Handling

Cleanup & Disposal

Don PPE

Prepare Work Area (Fume Hood)

Weigh Compound

Prepare Solution

Conduct Experiment

Decontaminate Work Area & Glassware

Dispose of Waste

Doff PPE

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of chemical compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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